Cas no 62541-34-8 (1H-Pyrrole-2-carboxylic acid, 4-[(trifluoromethyl)thio]-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-[(trifluoromethyl)thio]-, methyl ester
• CAS No: 62541-34-8
• MF: C₇H₆F₃NO₂S
• MW: 225.188251018524
• CID: 441006
• PubChem ID: 13154166
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4-[(trifluoromethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-[(trifluoromethyl)thio]-, methyl ester
• methyl 4-(trifluoromethylsulfanyl)-1H-pyrrole-2-carboxylate
• DTXSID70522663
• Methyl 4-[(trifluoromethyl)sulfanyl]-1H-pyrrole-2-carboxylate
• 62541-34-8

• Inchi： 1S/C7H6F3NO2S/c1-13-6(12)5-2-4(3-11-5)14-7(8,9)10/h2-3,11H,1H3
• InChI Key： GDDBZQUQZYCIOB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CNC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 225.00718
• Monoisotopic Mass: 225.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 42.09